Cas no 348637-26-3 (4H-Pyrrolo[2,3-b]pyrazine, 6-(4-bromophenyl)-)

4H-Pyrrolo[2,3-b]pyrazine, 6-(4-bromophenyl)- structure
348637-26-3 structure
Product Name:4H-Pyrrolo[2,3-b]pyrazine, 6-(4-bromophenyl)-
CAS No:348637-26-3
MF:C12H8BrN3
MW:274.116021156311
CID:1466743
PubChem ID:6538777
Update Time:2025-04-20

4H-Pyrrolo[2,3-b]pyrazine, 6-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo[2,3-b]pyrazine, 6-(4-bromophenyl)-
    • CHEMBL77211
    • 348637-26-3
    • BDBM50474970
    • 6-(4-Bromophenyl)[5H]pyrrolo[2,3-b]pyrazine
    • BDBM7353
    • 6-(4-bromophenyl)-5H-pyrrolo[2,3-b]pyrazine
    • SCHEMBL491100
    • DB-219647
    • 6-phenyl[5H]pyrrolo[2,3-b]pyrazine (aloisine) 21
    • Inchi: 1S/C12H8BrN3/c13-9-3-1-8(2-4-9)10-7-11-12(16-10)15-6-5-14-11/h1-7H,(H,15,16)
    • InChI Key: ZIPGRNBNZKOCNS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CC2C(=NC=CN=2)N1

Computed Properties

  • Exact Mass: 272.99024
  • Monoisotopic Mass: 272.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 37.28
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